![molecular formula C17H20ClN5O5 B2730250 7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-8-((2-hydroxyethyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 331675-17-3](/img/structure/B2730250.png)
7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-8-((2-hydroxyethyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-8-((2-hydroxyethyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H20ClN5O5 and its molecular weight is 409.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The compound is part of a broader class of chemicals that involves the synthesis of various purinediones. For instance, research has explored the synthesis of new [c,d]-fused purinediones, which are related to the compound . These studies provide foundational knowledge for understanding the chemical properties and potential applications of such compounds (Šimo et al., 1995).
Pharmacological Potential
- Purine derivatives, including those similar to the specified compound, have been evaluated for their affinity and selectivity for certain receptors like 5-HT1A, 5-HT2A, and 5-HT7. This indicates potential pharmacological applications, particularly in the realm of psychotropic medication (Chłoń-Rzepa et al., 2013).
Structural Analysis and Crystallography
- The compound's structural analogs have been subject to crystallographic studies, providing insights into their molecular configuration and potential interactions. For example, analysis of 8-amino-7-(2-hydroxy-3-morpholinopropyl)theophylline offers valuable information on the purine fused-ring skeleton, which is relevant to the compound (Karczmarzyk et al., 1995).
Applications in Synthesis of Novel Compounds
- Research into related compounds has led to the synthesis of novel heterocycles, which can have various applications in medicinal chemistry and drug development. For instance, the synthesis of purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines demonstrates the potential for creating new molecules with specific biological activities (Ueda et al., 1987).
properties
IUPAC Name |
7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-8-(2-hydroxyethylamino)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN5O5/c1-22-14-13(15(26)21-17(22)27)23(16(20-14)19-6-7-24)8-11(25)9-28-12-4-2-10(18)3-5-12/h2-5,11,24-25H,6-9H2,1H3,(H,19,20)(H,21,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODZDFAJGKZBKMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCO)CC(COC3=CC=C(C=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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